Cas no 1805558-89-7 (2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805558-89-7
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4902081
• Update Time: 2025-06-07

2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-7-6(8(10,11)12)3-5(1-2-13)4-14-7/h3-4H,1H2
• InChI Key： SHGVSFDZMCEBSN-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile

2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile, also known by its CAS number 1805558-89-7, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine atom at the 2-position, a trifluoromethyl group at the 3-position, and an acetonitrile group at the 5-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and molecular designs.

The synthesis of 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging catalytic systems and microwave-assisted reactions. These improvements have not only enhanced the yield but also reduced the environmental footprint of its production, aligning with current trends toward sustainable chemistry.

One of the most notable applications of this compound is in drug discovery. The presence of the bromine atom provides an excellent site for further substitution reactions, allowing chemists to explore a wide range of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. Researchers have utilized computational modeling techniques to predict binding affinities and optimize pharmacokinetic properties, paving the way for potential clinical applications.

In addition to its role in pharmaceuticals, 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile has found utility in materials science. Its electron-withdrawing groups enhance its ability to act as an electron-deficient aromatic system, making it suitable for applications in organic electronics. Recent research has explored its use in designing novel π-conjugated materials for organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). These studies highlight its potential to contribute to the development of next-generation electronic devices with improved efficiency and stability.

The trifluoromethyl group attached to the pyridine ring imparts additional functionality to this compound. It not only increases the molecular weight but also enhances the stability of the molecule under various reaction conditions. This feature has been exploited in catalytic cycles where high thermal and chemical stability are required. Furthermore, the acetonitrile group at the 5-position serves as a versatile handle for further functionalization, enabling chemists to introduce additional substituents or modify existing ones to tailor properties for specific applications.

Recent studies have also focused on understanding the environmental fate and toxicity of 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile. Researchers have employed advanced analytical techniques to assess its biodegradation pathways and potential ecotoxicological effects. These investigations are crucial for ensuring that its use in industrial and pharmaceutical settings does not pose risks to ecosystems or human health.

In conclusion, 2-Bromo-3-(trifluoromethyl)pyridine-5-acetonitrile stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial advancements.